Cas no 7472-04-0 ((1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate)

• Product name: (1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate
• CAS No: 7472-04-0
• MF: C₁₃H₁₆N₂O₈
• MW: 328.274744033813
• CID: 980039
• PubChem ID: 345044

(1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate Chemical and Physical Properties

Names and Identifiers

• (1,1-dimethoxy-2-methylpropan-2-yl) 3,5-dinitrobenzoate
• NSC402258
• NSC-402258
• 7472-04-0
• DTXSID50322901
• 1,1-Dimethoxy-2-methylpropan-2-yl 3,5-dinitrobenzoate

• Inchi： InChI=1S/C13H16N2O8/c1-13(2,12(21-3)22-4)23-11(16)8-5-9(14(17)18)7-10(6-8)15(19)20/h5-7,12H,1-4H3
• InChI Key： AMNFAFCWOFXWHY-UHFFFAOYSA-N
• SMILES： CC(C)(C(OC)OC)OC(=O)C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 328.09068
• Monoisotopic Mass: 328.09066547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 136Ų

Experimental Properties

• PSA: 131.04